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Introduction

Goldlink probe cards represent a cutting-edge solution for high-throughput electrophysiological
analysis of in-vitro cell cultures. Designed for researchers in drug development and
neuroscience, these probe cards function as a sophisticated microelectrode array (MEA)
system. They provide a high-density interface for non-invasive recording and stimulation of
electrogenic cells, such as neuronal and cardiac muscle cells. The proprietary Goldlink
technology ensures high signal fidelity and low noise, making it an ideal platform for studying
the effects of novel pharmaceutical compounds on cellular electrical activity.[1][2] This
document outlines the experimental setup, protocols, and data analysis workflows for utilizing
Goldlink probe cards in a research setting.

Core Applications

o Drug Discovery and Screening: Assess the efficacy and mechanism of action of ion channel-
targeting drugs by monitoring changes in cellular action potentials and field potentials.[1][3]
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o Safety Pharmacology: Identify potential cardiotoxic or neurotoxic side effects of drug
candidates early in the development pipeline.[1][4]

o Neurotoxicity Studies: Evaluate the impact of chemical compounds on neuronal network
activity and synaptic function.[4]

o Disease Modeling: Study electrophysiological phenotypes in in-vitro models of neurological
and cardiac diseases.

Experimental Setup

The complete experimental setup for testing with Goldlink probe cards consists of the
Goldlink probe card, a probe station with an integrated microscope, a perfusion system, a data
acquisition system, and analysis software.

Key Components and their Specifications:
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Component

Description

Key Specifications

Goldlink Probe Card

A high-density microelectrode
array providing an electrical
interface to the cell culture.
Each card is a sterile,

disposable unit.

Electrode Material:
Gold/Titanium NitrideNumber
of Electrodes: 64 or
256Electrode Diameter: 30
puminter-electrode Distance:
150 umimpedance: < 50 kQ at
1 kHz

Probe Station

A vibration-isolated platform
that houses the probe card
and allows for precise
positioning of the culture
vessel. Includes an integrated
inverted microscope for cell

visualization.

Microscope: Inverted phase-
contrastStage: Motorized X-Y-
Z stageEnvironmental Control:

Temperature and CO2 control

Perfusion System

Delivers fresh media and test
compounds to the cell culture

on the probe card.

Flow Rate: 0.1 - 2
mL/minTubing: Biocompatible,

low-adsorption tubing

Data Acquisition System

Amplifies and digitizes the low-
amplitude electrical signals

from the electrodes.

Sampling Rate: 25 kHz per
channelAnalog-to-Digital
Converter: 16-bitinput Voltage
Range: £ 10 mV

Analysis Software

Software for real-time data
visualization, spike detection,
burst analysis, and

pharmacological data analysis.

Features: Spike sorting, local
field potential analysis, dose-
response curve fitting, network

activity mapping

Experimental Protocols

Protocol 1: Primary Neuron Culture on Goldlink Probe Cards

This protocol describes the preparation and culturing of primary cortical neurons on Goldlink

probe cards for subsequent electrophysiological recording.
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Materials:

e Goldlink 64-electrode probe cards

e Poly-D-Lysine (PDL)

e Laminin

» Neurobasal medium supplemented with B27 and GlutaMAX
o Timed-pregnant Sprague-Dawley rat (E18)

o Standard cell culture reagents and equipment

Procedure:

e Probe Card Preparation:

1. Treat the surface of the Goldlink probe card with 0.1 mg/mL PDL in borate buffer for 4
hours at 37°C.

2. Rinse the probe card three times with sterile deionized water.
3. Coat the probe card with 20 pg/mL laminin in Neurobasal medium overnight at 37°C.
o Cell Dissociation and Plating:
1. Dissect the cerebral cortices from E18 rat embryos.
2. Dissociate the tissue using a papain dissociation system.
3. Determine cell viability and density using a hemocytometer and Trypan Blue exclusion.

4. Plate the dissociated neurons onto the prepared Goldlink probe cards at a density of
1500-2500 cells/mmz.[4]

e Cell Culture and Maintenance:

1. Incubate the cultured probe cards at 37°C in a 5% CO2 humidified incubator.
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2. Replace half of the culture medium every 2-3 days.

3. Allow the neuronal network to mature for at least 14 days in vitro (DIV) before conducting
electrophysiological recordings.

Protocol 2: Electrophysiological Recording and Compound Application

This protocol outlines the procedure for recording spontaneous neuronal activity and assessing
the effects of a test compound.

Materials:

Mature neuronal culture on a Goldlink probe card (from Protocol 1)

Recording medium (e.g., Hibernate-E)

Test compound stock solution

Data acquisition system and analysis software

Procedure:

e System Setup and Baseline Recording:

1. Place the Goldlink probe card with the mature neuronal culture into the probe station.
2. Allow the culture to equilibrate in the recording medium for 15-20 minutes.

3. Record the baseline spontaneous electrical activity for 10 minutes. This includes both
spike activity and local field potentials.

o Compound Application:
1. Prepare serial dilutions of the test compound in the recording medium.

2. Using the perfusion system, apply the lowest concentration of the test compound to the
culture.

3. Record the neuronal activity for 10 minutes at each concentration.
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4. Perform a washout step by perfusing with fresh recording medium for 20 minutes to
observe any recovery of activity.

o Data Analysis:
1. Use the analysis software to detect and sort spikes from the raw data.

2. Calculate key parameters such as mean firing rate, burst frequency, and spike train
synchrony for each electrode and for the entire network.

3. Analyze changes in these parameters from baseline at each compound concentration.
4. Generate dose-response curves to determine the IC50 or EC50 of the compound.

Data Presentation

Quantitative data should be summarized in tables for clear comparison. Below is an example of
how to present data from a neurotoxicity study.

Table 1: Effect of Compound X on Neuronal Network Activity

Compound X Mean Firing Rate Burst Frequency Network
Concentration (uM)  (spikeslis) (bursts/min) Synchrony Index
Baseline 125+1.8 82zx1.1 0.78 £ 0.05

0.1 11.9+1.6 79210 0.75 + 0.06

1 7.3x1.2 41+0.8 0.42 £0.04

10 1.2+£05 05+0.2 0.11 £ 0.02
Washout 98+15 6.5+0.9 0.63 + 0.05

Data are presented as mean = standard error of the mean (n=4 probe cards).

Visualizations

Experimental Workflow Diagram
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Experimental workflow for neurotoxicity screening.
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Modulation of neuronal signaling by a test compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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